Cas no 1266958-25-1 (2-(5-fluoro-2-oxo-1,2-dihydropyridin-1-yl)acetic acid)

• Product Name: 2-(5-fluoro-2-oxo-1,2-dihydropyridin-1-yl)acetic acid
• CAS No: 1266958-25-1
• MF: C₇H₆FNO₃
• MW: 171.125845432281
• CID: 5323229
• PubChem ID: 82146597
• Update Time: 2024-03-01

2-(5-fluoro-2-oxo-1,2-dihydropyridin-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-fluoro-2-oxo-1,2-dihydropyridin-1-yl)acetic acid

• Inchi： 1S/C7H6FNO3/c8-5-1-2-6(10)9(3-5)4-7(11)12/h1-3H,4H2,(H,11,12)
• InChI Key： VIAPOXZJWKDADI-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC(O)=O)C=C(F)C=C1

Computed Properties

• Exact Mass: 171.03317122g/mol
• Monoisotopic Mass: 171.03317122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 57.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives